Cas no 887206-95-3 (1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-)

• Product Name: 1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-
• CAS No: 887206-95-3
• MF: C₂₉H₂₉N₅O₂
• MW: 479.572866201401
• CID: 6621760
• Update Time: 2025-10-12

1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-

• Inchi： 1S/C29H29N5O2/c1-32-27-26(28(35)31-29(32)36)34(18-17-22-11-5-2-6-12-22)25(30-27)21-33(19-23-13-7-3-8-14-23)20-24-15-9-4-10-16-24/h2-16H,17-21H2,1H3,(H,31,35,36)
• InChI Key： NCNUTYJBIZOJOI-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1CN(CC1=CC=CC=C1)CC1=CC=CC=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 9.80±0.70(Predicted)

Additional information on 1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-

1H-Purine-2,6-dione, 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-: A Comprehensive Overview

The compound 1H-Purine-2,6-dione, specifically the derivative 8-[[bis(phenylmethyl)amino]methyl]-3,7-dihydro-3-methyl-7-(2-phenylethyl)-, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound, identified by the CAS number 887206-95-3, belongs to the class of purine derivatives, which have been extensively studied for their diverse biological activities. Purines are fundamental building blocks in nucleic acids and are known to play critical roles in various cellular processes. The structural complexity of this compound makes it an intriguing subject for both synthetic and biological studies.

The synthesis of this compound involves a series of intricate steps that highlight the ingenuity of modern organic chemistry. Researchers have employed various strategies to construct the purine skeleton, including the use of nucleophilic aromatic substitution and coupling reactions. The presence of multiple functional groups, such as the bis(phenylmethyl)amino group and the 2-phenylethyl substituent, adds to the molecule's complexity and potential for bioactivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing such complex molecules, making them more accessible for preclinical studies.

From a biological standpoint, this compound has shown promising results in preliminary assays. Its ability to modulate key cellular pathways suggests its potential as a lead compound for drug development. For instance, studies have indicated that it may exhibit anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory responses. Additionally, its interaction with purine receptors has been explored, revealing potential applications in neurodegenerative diseases where purine signaling plays a pivotal role.

The structural features of this compound also make it an excellent candidate for further modifications. By altering the substituents on the purine ring or modifying the side chains, researchers can explore a wide range of biological activities. This approach aligns with current trends in drug discovery that emphasize structure-based drug design and optimization. Recent computational studies have provided valuable insights into the molecular interactions of this compound with its target proteins, further guiding its development into a potent therapeutic agent.

In terms of applications, this compound holds promise not only in the pharmaceutical industry but also in other areas such as agrochemicals and diagnostics. Its unique chemical properties make it suitable for use in various biochemical assays and imaging techniques. Furthermore, its stability under physiological conditions suggests that it could be effectively delivered to target tissues without significant degradation.

Looking ahead, ongoing research is focused on understanding the pharmacokinetics and toxicity profiles of this compound. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being utilized to characterize its behavior in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, 1H-Purine-2,6-dione, particularly its derivative with CAS number 887206-95-3, represents a significant advancement in the field of purine chemistry. Its unique structure, coupled with promising biological activity and versatile applications, positions it as a valuable asset in modern drug discovery pipelines. As research continues to unfold its full potential, this compound is poised to make a meaningful impact on human health and beyond.